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Compound of Interest

Compound Name: 5-Chloro-2-nitrotoluene

CAS No.: 5367-28-2

Cat. No.: B1630819

Get Quote

Executive Summary & Compound Profile
5-Chloro-2-nitrotoluene (also designated as 4-chloro-2-methyl-1-nitrobenzene) is a critical

intermediate in the synthesis of pharmaceutical precursors and azo pigments.[2] Structural

validation of this compound relies heavily on NMR spectroscopy to distinguish it from its

regioisomers (e.g., 4-chloro-2-nitrotoluene), which often co-elute during nitration processes.

This guide details the spectral assignment logic, distinguishing coupling patterns, and chemical

shift predictions based on substituent electronic effects (SCS).[1]

Compound Identification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1630819#bc-rfq
https://www.benchchem.com/product/b1630819/docs?utm_src=pdf-body#technical-guide-h-and-c-nmr-characterization-of-5-chloro-2-nitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Detail

IUPAC Name 4-chloro-2-methyl-1-nitrobenzene

Common Name 5-Chloro-2-nitrotoluene

CAS Number 5367-28-2

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol

SMILES Cc1cc(Cl)ccc1=O

Synthesis Pathway & Structural Context
Understanding the synthetic origin is vital for interpreting the NMR spectrum, particularly for

identifying potential isomeric impurities.[1] The primary route involves the nitration of m-

chlorotoluene.[1]

Reaction Logic
The methyl group (activator, ortho/para director) and the chlorine atom (deactivator, ortho/para

director) cooperatively direct the incoming nitro group.[1] However, steric hindrance at the C2

position (between methyl and chloro) and electronic directing effects favor substitution at the

C6 position relative to the methyl group, yielding the target 5-chloro-2-nitrotoluene.

m-Chlorotoluene
(1-Chloro-3-methylbenzene)

HNO3 / H2SO4
(Nitration) Isomeric Mixture

5-Chloro-2-nitrotoluene
(Target: Major Isomer)  Purification  

3-Chloro-4-nitrotoluene
(Minor Isomer)

Click to download full resolution via product page

Figure 1: Electrophilic aromatic substitution pathway showing the origin of the target compound

and potential regioisomers.
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¹H NMR Spectral Analysis
The proton NMR spectrum of 5-Chloro-2-nitrotoluene in CDCl₃ exhibits a characteristic 1,2,4-

trisubstituted benzene pattern. The nitro group at position 2 exerts a strong deshielding effect

on the adjacent H3 proton, while the methyl group at position 1 provides a diagnostic singlet

upfield.[1]

Predicted Chemical Shifts & Assignments (400 MHz,
CDCl₃)
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Position Proton Type
Shift (δ,
ppm)

Multiplicity

Coupling
Constant (

)

Assignment
Logic

H3 Aromatic 8.04
Doublet (

)
Hz

Most

Deshielded:

Ortho to -NO₂

(strong

EWG).

H6 Aromatic 7.50
Doublet (

)
Hz

Para to -NO₂:

Shielded

relative to H3,

but

deshielded

relative to

benzene.[1]

Ortho to -Cl.

[1][2]

H4 Aromatic 7.33

Doublet of

Doublets (

)

Hz

Hz

Meta to -NO₂:

Least

deshielded

aromatic

proton.[1]

Shows large

ortho

coupling to

H3 and small

meta

coupling to

H6.[1]
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-CH₃ Methyl 2.60
Singlet (

)
-

Benzylic:

Deshielded

by ortho -NO₂

group (typical

Ar-CH₃ is

~2.35 ppm).

Detailed Coupling Analysis
H3 (δ 8.04): Appears as a doublet due to strong ortho coupling with H4.[1] The proximity to

the nitro group shifts this signal significantly downfield compared to the other ring protons.[1]

H4 (δ 7.33): Appears as a doublet of doublets (

).[1] It couples with H3 (

Hz) and H6 (

Hz).[1] This "W-coupling" (meta-coupling) with H6 is diagnostic for the 1,2,4-substitution
pattern where protons are separated by a substituent (Cl).[1]

H6 (δ 7.50): Appears as a narrow doublet (or broad singlet if resolution is low) due to the

small meta-coupling with H4.[1] It does not show strong ortho coupling because its neighbors

are substituents (Cl and CH₃).[1]

¹³C NMR Spectral Analysis
The carbon spectrum confirms the presence of three non-equivalent aromatic methines and

three quaternary carbons.[1] The carbonyl-like shift of the C-NO₂ carbon is a key identifier.[1]

Chemical Shift Assignments (100 MHz, CDCl₃)
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Carbon Type Shift (δ, ppm) Signal
Electronic
Environment

C2 Quaternary ~148.0 Weak

Ipso-Nitro: Highly

deshielded; often

broadened by

¹⁴N quadrupolar

relaxation.

C5 Quaternary ~139.0 Weak

Ipso-Chloro:

Deshielded by

electronegative

Cl.[1]

C1 Quaternary ~135.0 Weak

Ipso-Methyl:

Deshielded by

alkyl group.[1]

C6 Methine (CH) ~134.4 Strong Para to -NO₂.[1]

C4 Methine (CH) ~129.4 Strong Meta to -NO₂.[1]

C3 Methine (CH) ~124.4 Strong

Ortho to -NO₂

(Note: Ortho

carbons to nitro

are often

shielded relative

to ipso/para).[1]

-CH₃ Methyl ~20.5 Strong
Benzylic methyl

carbon.[1]

Experimental Protocol for Validation
To ensure reproducible spectral data for regulatory or publication purposes, the following

protocol is recommended.

Sample Preparation[1][9][10][11][12]
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Solvent: Use Chloroform-d (CDCl₃) (99.8% D) containing 0.03% v/v TMS (Tetramethylsilane)

as an internal reference.[1]

Why: CDCl₃ provides excellent solubility for nitro-aromatics and prevents H-D exchange

issues common with protic solvents.[1]

Concentration:

¹H NMR: Dissolve 10–15 mg of sample in 0.6 mL CDCl₃.

¹³C NMR: Dissolve 40–50 mg of sample in 0.6 mL CDCl₃ to ensure adequate signal-to-

noise ratio for quaternary carbons.

Filtration: Filter the solution through a glass wool plug into the NMR tube to remove

suspended solids (e.g., inorganic salts from the synthesis) which can cause line broadening.

[1]

Instrument Parameters (Standard 400 MHz)
Temperature: 298 K (25°C).[1]

Pulse Sequence:

¹H: 30° pulse angle, 1-second relaxation delay.[1]

¹³C: Power-gated decoupling (PG), 2-second relaxation delay to allow relaxation of

quaternary carbons (C1, C2, C5).[1]

Referencing: Set the TMS singlet to 0.00 ppm. If TMS is absent, reference the residual

CHCl₃ peak to 7.26 ppm (¹H) and 77.16 ppm (¹³C).[1]

Workflow Logic Diagram
The following diagram illustrates the decision-making process for assigning the aromatic

protons based on coupling constants.
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Figure 2: Logical flowchart for the assignment of aromatic protons in 5-Chloro-2-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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